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Compound of Interest

Compound Name: Dichlorisone acetate

Cat. No.: B1670460 Get Quote

Mechanism of Action:

Inhibition of Pyruvate Dehydrogenase Kinase (PDK): DCA inhibits PDK, which leads to the

activation of the pyruvate dehydrogenase (PDH) complex.[1][2]

Metabolic Shift: This activation of PDH promotes the conversion of pyruvate to acetyl-CoA,

thereby shifting glucose metabolism from glycolysis towards oxidative phosphorylation in the

mitochondria.[1][2][3]

Induction of Apoptosis: The restoration of mitochondrial function and the associated increase

in reactive oxygen species (ROS) can trigger the intrinsic apoptotic pathway.[1][3]

Signaling Pathways Involved in DCA-Induced Apoptosis:

Several signaling pathways have been implicated in the apoptotic response induced by DCA in

cancer cells:

Mitochondrial-Mediated Pathway: DCA can lead to a decrease in the mitochondrial

membrane potential, a key event in the intrinsic apoptotic cascade.[4][5][6]

NFAT-Kv1.5-Mediated Pathway: Studies in endometrial cancer cells suggest the involvement

of the NFAT-Kv1.5 axis in DCA-induced apoptosis.[4][5]

p53-PUMA-Mediated Pathway: The p53 upregulated modulator of apoptosis (PUMA) has

also been identified as a potential player in the apoptotic mechanism of DCA.[4][5]
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Effects on Different Cancer Cell Lines:

DCA has been shown to induce apoptosis in a variety of cancer cell lines, including:

Endometrial cancer[4][5]

Colorectal cancer[6]

Non-small cell lung cancer[7]

Breast cancer[1]

Glioblastoma[4]

However, the sensitivity of cancer cells to DCA can vary, with some cell lines exhibiting

resistance.[4][8]

Due to the absence of specific data for Dichlorisone acetate in the context of cancer cell

apoptosis, we are unable to provide the in-depth technical guide, quantitative data tables,

experimental protocols, and signaling pathway diagrams as requested for this specific

compound.

Should your interest lie in the role of Dichloroacetate (DCA) in cancer cell apoptosis, we would

be able to proceed with generating the detailed technical guide as per your original request.

Please confirm if you would like to proceed with a report on Dichloroacetate (DCA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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